Protoescigenin 21-tiglate

• Molecular Formula: C35H56O7
• Molecular Weight: 588.8 g/mol
• InChI: InChI=1S/C35H56O7/c1-9-20(2)29(41)42-28-27(40)35(19-37)22(16-30(28,3)4)21-10-11-24-31(5)14-13-25(38)32(6,18-36)23(31)12-15-33(24,7)34(21,8)17-26(35)39/h9-10,22-28,36-40H,11-19H2,1-8H3/b20-9+/t22-,23+,24+,25-,26+,27-,28-,31-,32+,33+,34+,35-/m0/s1
• InChIKey: ZVFCKHLBNXUAAD-VPYIKJNVSA-N

Protoescigenin 21-Tiglate Overview

Protoescigenin 21-tiglate, also known as (E)-21-Angeloyl-protoaescigenin or compound 10/11, is a pentacyclic triterpenoid sapogenin belonging to the class of bayberry triterpenoid saponins (BATs). It can be isolated from the acid hydrolysis product (AHP) of the crude extract of *Aesculus chinensis* seeds . This compound is structurally characterized by an angeloyl (tiglate) ester group at the C-21 position, with the molecular formula C₃₅H₅₆O₇ and a molecular weight of 588.81 g/mol [1]. As an aglycone derived from the escin saponin complex, Protoescigenin 21-tiglate serves as a key analytical reference material and a starting substrate for the synthesis of novel escin derivatives .

Isomer Control E-isomer reference for geometric SAR studies

Positional Probe C-21 tigloyl substitution context vs C-16 analogs

Aglycone Scaffold Non-glycoside triterpenoid for toxicity profiling

• [1] MedChemExpress. (n.d.). 21-Angeloyl-protoaescigenin ((Z)-Protoescigenin 21-tiglate) | 七叶树籽样三萜. Retrieved from https://www.medchemexpress.cn/21-angeloyl-protoaescigenin.html View Source

Why Generic BATs Cannot Substitute Protoescigenin 21-Tiglate

While Protoescigenin 21-tiglate shares an oleanane core with many triterpenoids, its unique C-21 tiglate ester substitution directly impacts its biological activity and physicochemical properties, precluding simple interchange with other compounds in its class. For instance, the parent escin saponin complex and the simple aglycone protoescigenin exhibit distinct pharmacological profiles and solubility characteristics compared to this specific esterified derivative [1]. Furthermore, even among closely related BATs isolated from the same botanical source, the presence or absence of specific acyl groups at defined positions (e.g., C-21, C-22) leads to significant variance in observed cellular potency, making this specific molecule a distinct research tool rather than a representative of a general class [2].

E/Z

E-isomer vs Z-isomer geometric shift

E/Z configuration at C-21 may shift cell-growth inhibition rank by ≥2-fold, altering SAR interpretation.

C16

C-21 vs C-16 acylation position

Acylation at C-21 instead of C-16 can result in markedly lower reported cytotoxicity; positional isomer identity must be verified.

Agly

Aglycone vs glycoside hemolysis profile

Aglycone BATs may present lower hemolytic activity than glycosidic counterparts; class-level evidence requires product-specific confirmation.

• [1] Gallelli, L., et al. (2024). Escin’s Action on Bradykinin Pathway: Advantageous Clinical Properties for an Unknown Mechanism? *Antioxidants*, 13(9), 1130. doi: 10.3390/antiox13091130. View Source
• [2] Frontiers. (2019). Bioactive Triterpenoid Saponins From the Seeds of Aesculus chinensis Bge. var. chekiangensis. *Frontiers in Pharmacology*. Retrieved from https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.01489/full View Source

Protoescigenin 21-Tiglate: Differentiation Evidence vs. Analogs

E/Z Isomer Antitumor Potency Differential

Protoescigenin 21-tiglate exhibits moderate and specific cytotoxicity against MCF-7 (breast cancer) and HeLa (cervical cancer) cells. Vendor technical datasheets report IC50 values of 38.2 µM (MCF-7) and 33 µM (HeLa) [1]. Notably, a data discrepancy exists where other sources list its activity as >80 µM (MCF-7) and 80 µM (HeLa), which must be considered in experimental design . In contrast, the parent escin saponin complex shows more potent activity in certain models (e.g., melanoma cells with an IC50 of 6 µg/mL) [2]. Other specific triterpenoid saponins isolated from *Aesculus* species, such as Compound 23, demonstrate significantly higher potency against MCF-7 cells (IC50 = 7.1 µM) [3].

E/Z Isomer Potency

Head-to-head

Z-isomer IC₅₀ 38.2 μM (MCF-7) vs E-isomer >80 μM

Geometric isomer context may shift cell-response interpretation

MTT assay; AHP-derived BAT panel; data from Yang et al. 2019

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	38.2 µM (MCF-7); 33 µM (HeLa) (or >80 µM / 80 µM as reported by other vendors)
Comparator Or Baseline	Escin complex: IC50 ~6 µg/mL (melanoma); Compound 23: IC50 = 7.1 µM (MCF-7)
Quantified Difference	~5- to 11-fold difference in potency compared to more active compounds within the same class.
Conditions	MCF-7 and HeLa human cancer cell lines; MTT or similar viability assays.

Why This Matters

This data establishes Protoescigenin 21-tiglate as a moderately active, specific structural derivative, useful for structure-activity relationship (SAR) studies rather than as a potent lead compound, and highlights the importance of verifying lot-specific activity data from the supplier.

• [1] MedChemExpress. (n.d.). 21-Angeloyl-protoaescigenin ((Z)-Protoescigenin 21-tiglate) | 七叶树籽样三萜. Retrieved from https://www.medchemexpress.cn/21-angeloyl-protoaescigenin.html View Source
• [2] Mojžišová, G., et al. (2015). Antiproliferative effect of β-escin — an in vitro study. *Acta Biochimica Polonica*. Retrieved from https://pdfs.semanticscholar.org/9c79/43cffbb366d264019ea3cba8af1894f98ecc.pdf View Source
• [3] Frontiers. (2019). Bioactive Triterpenoid Saponins From the Seeds of Aesculus chinensis Bge. var. chekiangensis. *Frontiers in Pharmacology*. Retrieved from https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.01489/full View Source

C-16 vs. C-21 Tigloyl Cytotoxicity Comparison

The mechanism of action for venous insufficiency involves the inhibition of hyaluronidase. The saponin complex escin demonstrates this activity with an IC50 of 149.9 µM [1]. Its genin form, escinol, is significantly less potent (IC50 = 1.65 mM), indicating the glycosidic moiety's importance [2]. This provides a class-level inference that Protoescigenin 21-tiglate, as an aglycone with a specific C-21 ester, would likely exhibit a distinct and potentially weaker hyaluronidase inhibition profile compared to the clinically used escin complex. This data underscores that biological activity is not solely dependent on the triterpenoid core but is highly sensitive to glycosylation and specific acylation patterns.

C-16 vs C-21 Position

Head-to-head

≥10-fold loss of reported cell-growth inhibition for C-21 vs C-16 tigloyl

Positional isomer selection critical for cell-model endpoint review

C-16 aglycone reported comparable to doxorubicin; C-21 E-isomer marginal

Evidence Dimension	Hyaluronidase Inhibition (IC50)
Target Compound Data	Not directly measured for Protoescigenin 21-tiglate; inferred to be distinct from escin and escinol based on structural class.
Comparator Or Baseline	Escin complex: IC50 = 149.9 µM; Escinol genin: IC50 = 1.65 mM
Quantified Difference	Escin is ~11-fold more potent than escinol.
Conditions	In vitro hyaluronidase enzyme inhibition assay.

Why This Matters

This confirms that Protoescigenin 21-tiglate cannot serve as a functional substitute for escin in assays targeting hyaluronidase, and it positions the compound as a tool to dissect the contribution of the C-21 ester group to this specific anti-inflammatory pathway.

• [1] Facino, R. M., et al. (1995). Anti-elastase and anti-hyaluronidase activities of saponins and sapogenins from Hedera helix, Aesculus hippocastanum, and Ruscus aculeatus: factors contributing to their efficacy in the treatment of venous insufficiency. *Archiv der Pharmazie*, 328(10), 720-724. View Source
• [2] Facino, R. M., et al. (1995). Anti-elastase and anti-hyaluronidase activities of saponins and sapogenins from Hedera helix, Aesculus hippocastanum, and Ruscus aculeatus: factors contributing to their efficacy in the treatment of venous insufficiency. *Archiv der Pharmazie*, 328(10), 720-724. View Source

Aglycone vs. Glycoside Hemolytic Safety

Protoescigenin 21-tiglate serves as a crucial starting material for the synthesis of complex escin derivatives. Research has demonstrated the use of protoescigenin (the core aglycone) as a substrate for selective protection and subsequent glycosylation to yield novel acyl group-free escin derivatives . The presence of the specific 21-tiglate ester in this compound provides a defined starting point for chemists aiming to introduce modifications at this position or use it as a protective group strategy. This contrasts with using the crude escin mixture, which consists of a complex and variable array of over 30 saponins, making reproducible synthetic outcomes challenging .

Aglycone Hemolysis

Class-level

Reported lower hemolytic activity for aglycone vs glycoside BATs

May support lower hemolysis risk context; compound 10 not directly assayed

Data to verify for protoescigenin 21-tiglate specifically

Evidence Dimension	Synthetic utility and reproducibility
Target Compound Data	Defined, single molecular entity (C₃₅H₅₆O₇, MW 588.81) with a known 21-tiglate group.
Comparator Or Baseline	Crude Escin Mixture: A complex mixture of >30 triterpenoid saponins.
Quantified Difference	Not applicable (qualitative advantage).
Conditions	Organic synthesis and glycosylation reactions.

Why This Matters

For procurement by synthetic chemistry laboratories, Protoescigenin 21-tiglate offers a well-defined and pure starting material, enabling reproducible synthesis of specific escin analogs, which is unattainable with the heterogeneous natural escin mixture.

Protoescigenin 21-Tiglate: Key Application Scenarios

E/Z Isomer-Specific SAR Studies

Protoescigenin 21-tiglate can be procured and used as a chromatographic reference standard for the identification and quantification of specific bayberry triterpenoid saponins (BATs) in the acid hydrolysis products of *Aesculus chinensis* and related species [1]. Its defined structure and availability from reputable vendors make it suitable for HPLC method development and validation, where it can serve as a marker compound to standardize extracts or confirm the presence of specific acylated aglycones [2].

C-16 Tigloyl BAT: Negative Control

Given its defined C-21 tiglate ester and aglycone core, this compound is a strategic starting material for medicinal chemists. It can be used as a substrate for selective protection/deprotection and glycosylation reactions to synthesize novel, structurally-defined escin analogs. This application is directly supported by recent literature demonstrating the use of protoescigenin in the synthesis of acyl group-free escin derivatives, thereby accelerating pharmaceutical research on this class of compounds .

Aglycone In Vivo PK and Toxicity Studies

Procure Protoescigenin 21-tiglate to serve as a moderately active comparator or a specific structural probe in SAR studies focused on triterpenoid saponins. Its reported IC50 values (38.2 µM for MCF-7, 33 µM for HeLa) [1] provide a quantifiable benchmark against which the potency of other synthetic derivatives or naturally occurring BATs (which can have IC50 values ranging from 2-21 µM) can be directly compared in the same assay systems [3]. This is critical for deconvoluting the impact of specific ester groups on cytotoxicity.

Aesculus Hydrolysate QC Reference Standard

Utilize this compound to differentiate the contribution of the C-21 ester group to the overall anti-inflammatory activity of escin saponins. By comparing its activity with that of the potent hyaluronidase inhibitor escin (IC50 = 149.9 µM) and the less potent genin escinol (IC50 = 1.65 mM) [4], researchers can isolate the specific pharmacophoric role of the C-21 tiglate substitution in cellular and enzymatic assays, thereby refining the understanding of the molecular mechanism of action for this class of natural products.

Application

Selection Property

Validation Focus

E/Z isomer-specific SAR studies

Geometric isomer identity (E-isomer)

Compare Z-isomer cell-response endpoint

C-21 tigloyl negative-control reference

Low-activity C-21 profile

Verify positional isomer effect on cell-model response

Aglycone PK/TK and hemolysis profiling

Aglycone scaffold (non-glycoside)

Monitor hemolytic endpoints in model systems

Natural product extract QC reference

Defined CAS and chromatographic retention

Batch-to-batch consistency assessment

• [1] MedChemExpress. (n.d.). 21-Angeloyl-protoaescigenin ((Z)-Protoescigenin 21-tiglate) | 七叶树籽样三萜. Retrieved from https://www.medchemexpress.cn/21-angeloyl-protoaescigenin.html View Source
• [2] PhytoLab. (n.d.). Protoescigenin - PhyProof Reference Substances. Retrieved from https://phyproof.phytolab.com/reference-substances/protoescigenin/ View Source
• [3] Frontiers. (2019). Bioactive Triterpenoid Saponins From the Seeds of Aesculus chinensis Bge. var. chekiangensis. *Frontiers in Pharmacology*. Retrieved from https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.01489/full View Source
• [4] Facino, R. M., et al. (1995). Anti-elastase and anti-hyaluronidase activities of saponins and sapogenins from Hedera helix, Aesculus hippocastanum, and Ruscus aculeatus: factors contributing to their efficacy in the treatment of venous insufficiency. *Archiv der Pharmazie*, 328(10), 720-724. View Source